Cas no 1261453-60-4 (Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate)

• Product Name: Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate
• CAS No: 1261453-60-4
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4791039
• Update Time: 2025-06-12

Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate

• Inchi： 1S/C11H11F3O3/c1-16-10(15)5-3-7-2-4-9(8(12)6-7)17-11(13)14/h2,4,6,11H,3,5H2,1H3
• InChI Key： HCNOBYQVLHCMGI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate

Comprehensive Overview of Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate (CAS No. 1261453-60-4)

Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate (CAS No. 1261453-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its difluoromethoxy and fluorophenyl functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining fluorine and ester moieties, contributes to enhanced metabolic stability and bioavailability, which are critical factors in drug development.

The compound's CAS number 1261453-60-4 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential in designing small-molecule inhibitors and pro-drugs, leveraging its ability to modulate pharmacokinetic profiles. Recent studies highlight its relevance in targeting enzyme pathways associated with inflammatory diseases, aligning with the growing demand for novel anti-inflammatory agents. The inclusion of fluorine atoms in its structure also aligns with the trend of fluorinated pharmaceuticals, a hotspot in modern medicinal chemistry due to their improved efficacy and selectivity.

From an industrial perspective, Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or esterification techniques. Its production requires stringent quality control to ensure purity, as impurities can significantly impact downstream applications. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, a topic frequently searched by chemists and quality assurance professionals.

Environmental and safety considerations are also paramount when handling this compound. While not classified as hazardous, its fluorinated nature necessitates proper disposal protocols to mitigate potential ecological impacts. This aligns with the increasing focus on green chemistry and sustainable practices in chemical manufacturing, a trending topic among environmentally conscious researchers and policymakers.

In the context of intellectual property, CAS No. 1261453-60-4 has been referenced in several patents, particularly in applications related to crop protection and pharmaceutical formulations. Its versatility as a building block for heterocyclic compounds further expands its utility in diverse fields. As the demand for precision agriculture and targeted therapies grows, this compound is poised to play a pivotal role in innovation.

For researchers seeking detailed spectroscopic data or synthetic protocols, reputable sources like SciFinder and Reaxys provide comprehensive datasets. The compound's structure-activity relationship (SAR) is another area of active investigation, with computational tools like molecular docking being employed to predict its interactions with biological targets. Such methodologies are frequently queried in academic and industrial search engines, reflecting the compound's relevance in cutting-edge science.

In summary, Methyl 3-(4'-(difluoromethoxy)-3'-fluorophenyl)propionate (CAS No. 1261453-60-4) represents a convergence of synthetic chemistry, pharmacology, and environmental science. Its multifaceted applications and alignment with contemporary research trends underscore its importance in advancing both human health and agricultural productivity. As scientific inquiry evolves, this compound will likely remain a subject of interest for its potential to address unmet needs in multiple disciplines.